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The isoxazole ring is a prominent five-membered heterocycle that serves as a cornerstone in
the architecture of numerous biologically active compounds.[1][2] Its presence in both natural
products and synthetic pharmaceuticals underscores its versatility and importance in medicinal
chemistry.[2][3] Isoxazole derivatives are known to exhibit a wide array of pharmacological
activities, including anti-inflammatory, antibacterial, anticancer, and anticonvulsant properties.
[2][4] The incorporation of an isoxazole moiety can enhance the physicochemical properties of
a molecule, making it a valuable scaffold in the design of novel therapeutics.[4] The subject of
this guide, 3-(3-methoxyisoxazol-5-yl)propanal, combines this privileged heterocycle with a
reactive propanal side chain, suggesting its potential as a versatile intermediate in organic
synthesis and drug discovery.

Predicted Chemical and Physical Properties

The chemical and physical properties of 3-(3-methoxyisoxazol-5-yl)propanal can be inferred
from its constituent functional groups: the 3-methoxyisoxazole ring and the propanal chain.

Table 1: Predicted Physicochemical Properties
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Property

Predicted
Value/Characteristic

Rationale

Based on structural

Molecular Formula C7HINO3
components.
] Calculated from the molecular
Molecular Weight 155.15 g/mol
formula.
Aldehydes and methoxy-
Colorless to pale yellow liquid substituted heterocycles are
Appearance ] i o ]
or low-melting solid often liquids or low-melting
solids.[5]
Similar structures like 3-(3-
N ) Estimated > 200 °C at 760 Methylisoxazol-5-yl)propan-1-
Boiling Point . .
mmHg ol have a boiling point of
270.5°C.[6]
) ) The presence of the polar
Soluble in common organic )
aldehyde and isoxazole groups
N solvents (e.g., DMSO, ethanol, N
Solubility ) o suggests some water solubility,
dichloromethane). Limited
o but the overall hydrocarbon
solubility in water. o
character would limit it.[7]
The aldehyde group is
susceptible to oxidation to a
carboxylic acid and may )
o Aldehydes are known for their
- undergo polymerization. The o )
Stability reactivity and potential for

compound should be stored
under an inert atmosphere and

protected from light and heat.

[8]

degradation.[8]

Synthesis and Reactivity
Plausible Synthetic Route

A common method for the synthesis of 5-substituted isoxazoles involves the [3+2] cycloaddition
of a nitrile oxide with an alkyne.[9] For 3-(3-methoxyisoxazol-5-yl)propanal, a plausible route
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would involve the reaction of methoxyacetonitrile oxide with pent-4-yn-1-ol, followed by
oxidation of the resulting alcohol to the aldehyde.

Starting Materials [3+2] Cycloaddition Intermediate Oxidation Final Product

E Meth tonitrile Oxid " idati .
Methoxyacetonitrile | NaOCI | Me Oz?ﬁf;;’zr’;&n;' 3 [3+2] Cycloaddition —l-{ 3-(3-Methoxyisoxazol-5-yl)propan-1-ol }»4» @ g_?;'cdca?'g‘:v i) H-{ 3-(3-Methoxyisoxazol-5-yl)propanal
Pent-4-yn-1-ol

Click to download full resolution via product page

Caption: Plausible synthetic pathway for 3-(3-Methoxyisoxazol-5-yl)propanal.

Expected Reactivity

The propanal moiety imparts significant reactivity to the molecule. Key reactions include:

o Oxidation: The aldehyde can be readily oxidized to the corresponding carboxylic acid, 3-(3-
methoxyisoxazol-5-yl)propanoic acid, using standard oxidizing agents.

e Reduction: Reduction of the aldehyde will yield the primary alcohol, 3-(3-methoxyisoxazol-5-
yl)propan-1-ol.

» Nucleophilic Addition: The electrophilic aldehyde carbon is susceptible to attack by various
nucleophiles, including Grignard reagents, organolithium compounds, and cyanide, leading
to a diverse range of derivatives.

e Reductive Amination: Reaction with amines in the presence of a reducing agent will form
corresponding secondary or tertiary amines, a crucial transformation in drug synthesis.

o Wittig Reaction: Reaction with phosphorus ylides can be used to form alkenes, extending the
carbon chain.
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Analytical Characterization

A comprehensive analytical approach is essential to confirm the identity and purity of 3-(3-
methoxyisoxazol-5-yl)propanal.

Spectroscopic Analysis

Table 2: Predicted Spectroscopic Data

Technique Expected Observations

- Aldehydic proton (CHO) singlet around o 9.5-
10.0 ppm. - Methoxy group (OCH?s) singlet

IH NMR around & 3.8-4.2 ppm. - Isoxazole ring proton
singlet around & 6.0-6.5 ppm. - Two methylene
groups (-CH2CHz-) appearing as triplets.

- Aldehydic carbon (C=0) signal around 6 190-
200 ppm. - Methoxy carbon (OCHs) signal

13C NMR around 6 55-60 ppm. - Signals for the isoxazole
ring carbons. - Signals for the two methylene

carbons.

- Strong C=0 stretching vibration for the
aldehyde at ~1720-1740 cm™1. - C-H stretch of
the aldehyde proton around 2720 and 2820

FT-IR
cm~1, - C-O stretching for the methoxy group. -
C=N and N-O stretching vibrations characteristic
of the isoxazole ring.[10]
- Molecular ion peak (M+) corresponding to the
Mass Spectrometry molecular weight. - Fragmentation patterns

characteristic of aldehydes and isoxazoles.

Chromatographic Methods

High-Performance Liquid Chromatography (HPLC) would be the primary method for assessing
the purity of 3-(3-methoxyisoxazol-5-yl)propanal.[11] Due to the potential for instability,
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derivatization might be considered for more robust analysis, although direct analysis using

appropriate mobile phases and columns is also feasible.[12]

Protocol 1: General HPLC Method for Purity Assessment

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm).
Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% formic acid.

Gradient Program: Start with 10% B, ramp to 90% B over 15 minutes, hold for 5 minutes,
and then return to initial conditions.

Flow Rate: 1.0 mL/min.

Detection: UV detection at a wavelength determined by a UV scan (likely around 220-260
nm).

Injection Volume: 10 pL.

Sample Preparation: Dissolve the sample in the initial mobile phase composition.

Safety and Handling

While specific toxicity data for 3-(3-methoxyisoxazol-5-yl)propanal is unavailable,

precautions should be taken based on the general hazards of aldehydes and heterocyclic
compounds.[13][14]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat.[14]

Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of
vapors.[15] Avoid contact with skin and eyes.[13]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away
from heat, light, and oxidizing agents.[8][16] Storage under an inert atmosphere (e.g., argon
or nitrogen) is recommended to prevent oxidation.[8]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.
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Caption: Recommended safety and handling workflow.
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Conclusion

3-(3-Methoxyisoxazol-5-yl)propanal represents a promising, albeit under-characterized,
building block for medicinal chemistry and organic synthesis. Its combination of a biologically
relevant isoxazole core and a synthetically versatile aldehyde functional group opens avenues
for the creation of novel and complex molecular architectures. The predictive information
provided in this guide, based on the established chemistry of its constituent parts, offers a solid
foundation for researchers to safely handle, characterize, and utilize this compound in their
scientific endeavors. Further empirical studies are warranted to fully elucidate its chemical and
biological properties.

References

o Natural products-isoxazole hybrids: A review of developments in medicinal chemistry. (2024).
Frontiers in Chemistry. [Link]

¢ Medicinal and Biological Significance of Isoxazole A Highly Important Scaffold for Drug
Discovery. (2011). Asian Journal of Research in Chemistry. [Link]

o Medicinal Chemistry Perspective of Fused Isoxazole Derivatives. (2020). Mini-Reviews in
Medicinal Chemistry. [Link]

e Therapeutic Potential of Isoxazole—(Iso)oxazole Hybrids: Three Decades of Research.
(2025). International Journal of Molecular Sciences. [Link]

o Areview of isoxazole biological activity and present synthetic techniques. (2023). World
Journal of Advanced Research and Reviews. [Link]

e SAFETY DATA SHEET - Carl ROTH. (2022). Carl ROTH. [Link]

o Methoxy Propanol - Chemius. (n.d.). Chemius. [Link]

e Analytical Methods. (n.d.). RSC Publishing. [Link]

* NMR Chemical Shifts. (1997). The Journal of Organic Chemistry. [Link]

+ Research Article Biological and Molecular Chemistry Investigating the Synthesis of (3-para-
tolyl-isoxazol-5-yl)methanol Derivati. (2024). Biological and Molecular Chemistry. [Link]

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b13590485/docs?utm_src=pdf-body#introduction-the-significance-of-the-isoxazole-scaffold
https://www.frontiersin.org/articles/10.3389/fchem.2023.1332997/full
https://ajrconline.org/HTML_Papers/Asian%20Journal%20of%20Research%20in%20Chemistry__PID__2011-4-5-1.html
https://pubmed.ncbi.nlm.nih.gov/32883226/
https://www.mdpi.com/1422-0067/26/15/7082
https://wjarr.com/content/review-isoxazole-biological-activity-and-present-synthetic-techniques
https://www.carlroth.com/medias/SDB-T888-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMTYwMjZ8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oMGEvaGEzLzkwNTEzNDQ5MjA2MDYucGRmfDk0YjQyZDEwOWE3M2YwYjQzYjU5YjM0YjQ4ZTYwYjM0YjQ4ZTYwYjM0YjQ4ZTYwYjM0YjQ4ZTYwYjM0
https://www.chemius.net/p/603-064-00-3/1-methoxy-2-propanol/c-107-98-2/sds-gb-en
https://pubs.rsc.org/en/content/articlelanding/2015/ay/c5ay01050k
https://pubs.acs.org/doi/pdf/10.1021/jo970377o
https://www.biomolchem.ir/article_187680.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13590485?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Supporting information Green method synthesis of 3-methyl-4-(hetero)aryl methylene
isoxazole-5(4H)-ones using WEOFPA/glycerol. (n.d.). RSC. [Link]

¢ Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates
Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. (2017). American
Pharmaceutical Review. [Link]

* Methional - Wikipedia. (n.d.). Wikipedia. [Link]

¢ 3-(3-Methylisoxazol-5-yl)propan-1-ol | 105658-49-9. (n.d.). BuyersGuideChem. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Natural products-isoxazole hybrids: A review of developments in medicinal chemistry -
Arabian Journal of Chemistry [arabjchem.org]

e 2. ajrconline.org [ajrconline.org]

¢ 3. Medicinal Chemistry Perspective of Fused Isoxazole Derivatives - PubMed
[pubmed.ncbi.nim.nih.gov]

e 4. Areview of isoxazole biological activity and present synthetic techniques - Int J Pharm
Chem Anal [ijpca.org]

¢ 5. Methional - Wikipedia [en.wikipedia.org]

e 6. buyersguidechem.com [buyersguidechem.com]
e 7. scs.illinois.edu [scs.illinois.edu]

o 8. fishersci.com [fishersci.com]

¢ 9. biolmolchem.com [biolmolchem.com]

e 10. rsc.org [rsc.org]

e 11. pubs.rsc.org [pubs.rsc.org]

e 12. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.rsc.org/suppdata/c8/ra/c8ra07511a/c8ra07511a1.pdf
https://www.americanpharmaceuticalreview.com/Featured-Articles/341219-Analytical-Methodology-for-Characterization-of-Reactive-Starting-Materials-and-Intermediates-Commonly-Used-in-the-Synthesis-of-Small-Molecule-Pharmaceuticals/
https://en.wikipedia.org/wiki/Methional
https://www.buyersguidechem.com/cas/105658-49-9.html
https://www.benchchem.com/product/b13590485?utm_src=pdf-custom-synthesis#bc-rfq
https://arabjchem.org/natural-products-isoxazole-hybrids-a-review-of-developments-in-medicinal-chemistry/
https://arabjchem.org/natural-products-isoxazole-hybrids-a-review-of-developments-in-medicinal-chemistry/
https://ajrconline.org/HTML_Papers/Asian%20Journal%20of%20Research%20in%20Chemistry__PID__2011-4-7-2.html
https://pubmed.ncbi.nlm.nih.gov/27150366/
https://pubmed.ncbi.nlm.nih.gov/27150366/
https://ijpca.org/archive/volume/11/issue/4/article/22114
https://ijpca.org/archive/volume/11/issue/4/article/22114
https://en.wikipedia.org/wiki/Methional
https://www.buyersguidechem.com/chemical_supplier/3-(3-Methylisoxazol-5-yl)propan-1-ol
https://scs.illinois.edu/system/files/inline-files/NMR_chem_shifts.pdf
https://www.fishersci.com/store/msds?partNumber=AC131510025&countryCode=US&language=en
https://www.biolmolchem.com/article_189559_cd996121d5b1051e56b1e9a9a5384bf5.pdf
https://www.rsc.org/suppdata/d2/md/d2md00191h/d2md00191h1.pdf
https://pubs.rsc.org/en/content/getauthorversionpdf/c5ay00950b
https://www.americanpharmaceuticalreview.com/Featured-Articles/341315-Analytical-Methodology-for-Characterization-of-Reactive-Starting-Materials-and-Intermediates-Commonly-Used-in-the-Synthesis-of-Small-Molecule-Pharmaceuticals/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13590485?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 13. carlroth.com [carlroth.com]

e 14. fishersci.com [fishersci.com]

e 15. Mobile [my.chemius.net]

e 16. assets.thermofisher.com [assets.thermofisher.com]

e To cite this document: BenchChem. [Introduction: The Significance of the Isoxazole
Scaffold]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b13590485/docs#introduction-the-significance-of-the-
isoxazole-scaffold]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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